Cas no 1025936-09-7 ((4-Chloro-1,3-thiazol-5-yl)methanol)

(4-Chloro-1,3-thiazol-5-yl)methanol is a versatile heterocyclic compound featuring a chlorinated thiazole core with a hydroxymethyl functional group. This structure imparts reactivity suitable for further derivatization, making it valuable in pharmaceutical and agrochemical synthesis. The chloro-substitution at the 4-position enhances electrophilic properties, facilitating nucleophilic aromatic substitution reactions, while the hydroxymethyl group offers a handle for esterification, etherification, or oxidation. Its stability under standard conditions ensures ease of handling in organic transformations. The compound serves as a key intermediate in the development of biologically active molecules, particularly in medicinal chemistry for constructing thiazole-based scaffolds. High purity grades are available to meet rigorous research and industrial requirements.
(4-Chloro-1,3-thiazol-5-yl)methanol structure
1025936-09-7 structure
Product Name:(4-Chloro-1,3-thiazol-5-yl)methanol
CAS No:1025936-09-7
MF:C4H4ClNOS
MW:149.598658561707
MDL:MFCD24848905
CID:1029724
PubChem ID:10511003
Update Time:2025-06-22

(4-Chloro-1,3-thiazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4-Chlorothiazol-5-yl)methanol
    • (4-chloro-1,3-thiazol-5-yl)methanol
    • CHEMBL4553561
    • 4-Chloro-5-thiazolemethanol
    • DTXSID00440962
    • EN300-309217
    • 1025936-09-7
    • AT14780
    • DB-195593
    • CS-0378464
    • 5-Thiazolemethanol, 4-chloro-
    • SCHEMBL859786
    • (4-Chloro-1,3-thiazol-5-yl)methanol
    • MDL: MFCD24848905
    • Inchi: 1S/C4H4ClNOS/c5-4-3(1-7)8-2-6-4/h2,7H,1H2
    • InChI Key: WDLVJAZZCVERQM-UHFFFAOYSA-N
    • SMILES: ClC1=C(CO)SC=N1

Computed Properties

  • Exact Mass: 148.9702126g/mol
  • Monoisotopic Mass: 148.9702126g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 82.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 61.4Ų

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